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Compound of Interest

Compound Name: 1,3-Dichloropropane

Cat. No.: B093676

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for
1,3-dichloropropane, a chemical that, while valuable in various applications, necessitates

careful management due to its hazardous properties. The following sections detail its physical
and chemical characteristics, associated health hazards, and the essential measures for safe

handling, storage, and emergency response.

Section 1: Chemical and Physical Properties

A thorough understanding of 1,3-dichloropropane’s physical and chemical properties is
fundamental to its safe handling. This colorless liquid possesses a sweet odor and is highly
flammable.[1][2] Key quantitative data are summarized in the table below for ease of reference.
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Property Value Source
CAS Number 142-28-9 [3114]
Molecular Formula CsHsCl2 [2]
Molecular Weight 112.98 g/mol [2]
Appearance Clear, colorless liquid [2][3]
Odor Sweetish [1][2]
Boiling Point 120-122 °C (248-251.6 °F) [2]
Melting Point -99.5 °C (-147.1 °F) [2]
Flash Point 16 °C (60.8 °F) - Closed Cup [1]
Vapor Density 3.9 (Air=1) [2]
Vapor Pressure 22 mmHg at 20 °C [2]
Insoluble in water; Soluble in
Solubility alcohol, ether, benzene, and
chloroform.[2]
Autoignition Temperature 480 °C (896 °F) [3]
Lower Explosion Limit 3.4% [3]
Upper Explosion Limit 14.5% [3]

Section 2: Health Hazard Information

1,3-Dichloropropane is classified as a hazardous substance, posing risks through inhalation,
skin contact, and ingestion.[1][3] It is crucial for personnel to be aware of these potential health
effects to ensure appropriate protective measures are taken.

Routes of Exposure and Effects:

« Inhalation: Inhalation of vapors can cause irritation to the respiratory tract.[3][4] High
concentrations may lead to central nervous system depression.[1]
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Skin Contact: The substance is irritating to the skin, and prolonged contact can cause
redness and a smarting sensation.[1][3]

Eye Contact: Vapors and direct contact with the liquid will cause eye irritation.[3][4]

Ingestion: The toxicological properties following ingestion have not been fully investigated,
but it is considered harmful.[3]

Carcinogenicity: While some related compounds like 1,3-dichloropropene are considered

potential carcinogens, the carcinogenicity of 1,3-dichloropropane is not as definitively

established in the provided search results.[5] However, due to its chemical nature, it should be

handled with the caution afforded to potentially hazardous substances.

Section 3: Safe Handling and Storage

Adherence to strict handling and storage protocols is paramount to minimizing exposure risks

and preventing accidents.

Handling:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]3]

Personnel must wear appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat.[2][3]

Grounding and bonding of containers are necessary when transferring the material to
prevent static discharge, which can ignite the flammable vapors.[1][3]

Avoid contact with skin, eyes, and clothing.[3]
Do not eat, drink, or smoke in areas where 1,3-dichloropropane is handled.[6]

Empty containers may retain product residue and should be handled as hazardous.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]
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o Keep away from heat, sparks, open flames, and other sources of ignition.[1][3]

o Store separately from incompatible materials such as strong oxidizing agents, acids, and
bases.[1][4]

Section 4: Exposure Controls and Personal
Protection

Engineering controls and personal protective equipment are the primary lines of defense
against exposure to 1,3-dichloropropane.

Engineering Controls:

o Ventilation: Use of local exhaust ventilation or a chemical fume hood is essential to keep
airborne concentrations below exposure limits.[3]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][6]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are
required to prevent skin contact.[3][6]

» Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an
organic vapor cartridge should be used.[1]

Section 5: Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.
First-Aid Measures:

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. Seek medical attention.[3]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical aid.[3]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[3]

Fire-Fighting Measures:

» Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[1][3] Water may be ineffective in extinguishing the fire but can be used to cool fire-
exposed containers.[3]

e Hazards: 1,3-Dichloropropane is a flammable liquid and its vapors can form explosive
mixtures with air.[3][4] Vapors are heavier than air and may travel to a source of ignition and
flash back.[3] Containers may explode when heated.[3] Hazardous combustion products
include carbon monoxide, carbon dioxide, hydrogen chloride, and phosgene.[1][4]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Accidental Release Measures:

o Personal Precautions: Evacuate the area and eliminate all ignition sources.[1] Wear
appropriate personal protective equipment.[3]

e Environmental Precautions: Prevent the spill from entering drains or waterways.[4]

o Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand,
or earth.[3] Place the absorbed material into a suitable, closed container for disposal.[1] Use
spark-proof tools during cleanup.[3]

Section 6: Disposal Considerations

Disposal of 1,3-dichloropropane and its contaminated materials must be handled in
accordance with all applicable federal, state, and local regulations. It should be treated as a
hazardous waste.[3]
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Section 7: Experimental Protocols and Signaling
Pathways

Detailed experimental protocols for the safety assessment of 1,3-dichloropropane, such as
the specific methodologies for determining its toxicological endpoints (e.g., LD50, LC50) or
physical properties (e.g., flash point), are not extensively detailed in publicly available safety
documents. These studies are typically conducted under standardized guidelines (e.g., OECD,
EPA test guidelines) by specialized laboratories. The reported values in this guide are the
results of such standardized testing.

Similarly, the specific molecular signaling pathways through which 1,3-dichloropropane exerts
its toxic effects are not well-elucidated in the available literature. The health hazard information
Is primarily based on observational data from animal studies and human exposure incidents.
Further research is required to delineate the precise mechanisms of toxicity at the cellular and
molecular levels.

Section 8: Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of 1,3-
dichloropropane, from initial assessment to final disposal.
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Safe Handling Workflow for 1,3-Dichloropropane

Preparation

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Gather Appropriate PPE

Handling

Work in Well-Ventilated Area
(Fume Hood)

Emerg;l'ncy Response

Eliminate Ignition Sources

Exposure Response Wear Required PPE Ground and Bond Equipment

Fire Response

Spill Response

Storage |& Waste

Store in Cool, Dry, Ventilated Area

Administer First Aid

Evacuate Area Use Appropriate Extinguisher

Segregate from Incompatibles

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,3-dichloropropane.
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This comprehensive guide is intended to provide a robust framework for the safe handling of
1,3-dichloropropane. It is imperative that all personnel working with this chemical are
thoroughly trained on these procedures and have access to all necessary safety equipment.
Always consult the most recent Safety Data Sheet (SDS) for the specific product in use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 1,3-Dichloropropane]. BenchChem, [2025]. [Online PDF]. Available at:
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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